Cas no 62467-86-1 (Benzeneacetic acid, 3-amino-4-(butylamino)-, ethyl ester)

• Product name: Benzeneacetic acid, 3-amino-4-(butylamino)-, ethyl ester
• CAS No: 62467-86-1
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 443859
• PubChem ID: 71386148

Benzeneacetic acid, 3-amino-4-(butylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-amino-4-(butylamino)-, ethyl ester
• ethyl 2-[3-amino-4-(butylamino)phenyl]acetate
• 62467-86-1
• DTXSID00808346
• Ethyl [3-amino-4-(butylamino)phenyl]acetate

• Inchi： InChI=1S/C14H22N2O2/c1-3-5-8-16-13-7-6-11(9-12(13)15)10-14(17)18-4-2/h6-7,9,16H,3-5,8,10,15H2,1-2H3
• InChI Key： RTCCNVIKFCOCTR-UHFFFAOYSA-N
• SMILES： CCCCNC1=C(C=C(C=C1)CC(=O)OCC)N

Computed Properties

• Exact Mass: 250.16826
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 64.35